N-(4-methylphenyl)-2-(thiophen-3-yl)imidazo[1,2-a]pyridin-3-amine

• Molecular Formula: C18H15N3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-(4-methylphenyl)-2-thiophen-3-ylimidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C18H15N3S/c1-13-5-7-15(8-6-13)19-18-17(14-9-11-22-12-14)20-16-4-2-3-10-21(16)18/h2-12,19H,1H3
• InChI Key: PDGFZSHYRJULDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=C(N=C3N2C=CC=C3)C4=CSC=C4

Description

N-(4-methylphenyl)-2-(thiophen-3-yl)imidazo[1,2-a]pyridin-3-amine is a heterocyclic compound with an intriguing structure. Let’s break it down:

N-(4-methylphenyl): This part of the compound contains a phenyl ring substituted with a methyl group.

2-(thiophen-3-yl)imidazo[1,2-a]pyridin-3-amine: The core structure consists of an imidazo[1,2-a]pyridine fused with a thiophene ring, and an amino group at position 3.

Preparation Methods

Synthetic Routes:: Several synthetic routes exist for the preparation of this compound. One common approach involves cyclization reactions, such as:

Industrial Production:: While industrial-scale production methods may vary, the synthesis often involves efficient and scalable processes. These methods prioritize yield, cost-effectiveness, and safety.

Chemical Reactions Analysis

Reactions::

Oxidation: The compound can undergo oxidation reactions, leading to the formation of imidazo[1,2-a]pyridine N-oxides.

Reduction: Reduction of the imine group yields the corresponding secondary amine.

Substitution: Nucleophilic substitution reactions can modify the amino group.

Common Reagents and Conditions::

Oxidation: Oxidants like mCPBA or peracids.

Reduction: Hydrogen gas over a metal catalyst (e.g., Pd/C).

Substitution: Ammonium salts or alkyl halides.

Major Products:: The major products depend on reaction conditions and substituents. Common derivatives include N-oxides, alkylated forms, and substituted analogs.

Scientific Research Applications

This compound finds applications in various fields:

Medicine: It may exhibit pharmacological activity, making it relevant for drug discovery.

Chemical Biology: Researchers study its interactions with biological targets.

Materials Science: Its unique structure could inspire novel materials.

Mechanism of Action

The exact mechanism remains an active area of research. Potential molecular targets and pathways need further investigation.